Cas no 105702-53-2 (1,2,4-Benzenetricarboxylic acid, 2-ethyl ester)

• Product Name: 1,2,4-Benzenetricarboxylic acid, 2-ethyl ester
• CAS No: 105702-53-2
• MF: C₁₁H₈O₆
• MW: 236.177623748779
• CID: 97409
• PubChem ID: 71333758
• Update Time: 2025-04-18

1,2,4-Benzenetricarboxylic acid, 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic acid, 2-ethyl ester
• 4-ethoxycarbonylbenzene-1,3-dicarboxylate
• 105702-53-2
• 4-(Ethoxycarbonyl)benzene-1,3-dicarboxylate
• DTXSID00761962

• Inchi： 1S/C11H10O6/c1-2-17-11(16)7-4-3-6(9(12)13)5-8(7)10(14)15/h3-5H,2H2,1H3,(H,12,13)(H,14,15)/p-2
• InChI Key： HQCNOZFRZSLVQS-UHFFFAOYSA-L
• SMILES： O(CC)C(C1C=CC(C(=O)[O-])=CC=1C(=O)[O-])=O

Computed Properties

• Exact Mass: 238.0477
• Monoisotopic Mass: 236.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 100.9